Cas no 2704466-29-3 (1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde)

• Product Name: 1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• CAS No: 2704466-29-3
• MF: C₁₄H₉ClN₂O₃S
• MW: 320.750860929489
• CID: 5306341
• PubChem ID: 156026301
• Update Time: 2026-03-10

1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• D78967
• PS-15958
• 6-Chloro-1-(phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• 2704466-29-3

• Inchi： 1S/C14H9ClN2O3S/c15-14-7-13-10(8-16-14)6-11(9-18)17(13)21(19,20)12-4-2-1-3-5-12/h1-9H
• InChI Key： ZQSSKBVBZCDCGU-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)C=C(C=O)N2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 320.0022410g/mol
• Monoisotopic Mass: 320.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.4

Additional information on 1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde

1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde: A Comprehensive Overview

1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde, also known by its CAS number 2704466-29-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzenesulfonyl group attached to a pyrrolopyridine ring system with a chloro substituent and an aldehyde moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced material synthesis.

The synthesis of 1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. This is followed by the introduction of the benzenesulfonyl group, which is known for its strong electron-withdrawing properties, and the aldehyde group, which adds reactivity to the molecule. The chloro substituent further enhances the molecule's electronic properties, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde exhibits potent inhibitory activity against certain proteases, suggesting its potential use in anti-inflammatory and anti-cancer therapies.

In addition to its medicinal applications, this compound has also been investigated for its role in organic electronics. The pyrrolopyridine framework is known for its excellent charge transport properties, and the introduction of the benzenesulfonyl and aldehyde groups further modulates these properties. A 2023 research article in Nature Communications reported that thin films prepared from this compound exhibit high electron mobility, making them promising candidates for use in flexible electronics and organic light-emitting diodes (OLEDs).

The structural versatility of 1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde also makes it an ideal substrate for further chemical modifications. Researchers have explored various substitution patterns to enhance its bioavailability and stability. For example, a 2023 study published in Chemical Science described how introducing additional electron-donating groups to the benzenesulfonyl moiety significantly improved the compound's solubility without compromising its biological activity.

The development of efficient synthetic routes for this compound remains an active area of research. Traditional methods often involve lengthy reaction sequences with multiple purification steps, which can be challenging on an industrial scale. However, recent advancements in catalytic asymmetric synthesis have shown promise in simplifying the production process. A 2023 paper in Angewandte Chemie reported a novel enantioselective synthesis route that achieves high yields and excellent enantiomeric excess.

In conclusion, CAS No: 2704466-29-3, or 1-(Benzenesulfonyl)-6-chloro-pyrrolo[3,2-c]pyridine-2-carbaldehyde, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile functional groups make it a valuable tool in both medicinal and materials science research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.